Cas no 2680758-53-4 (benzyl N-(3,5-dibromopyridin-4-yl)carbamate)

• Product Name: benzyl N-(3,5-dibromopyridin-4-yl)carbamate
• CAS No: 2680758-53-4
• MF: C₁₃H₁₀Br₂N₂O₂
• MW: 386.038701534271
• CID: 5625982
• PubChem ID: 165924460
• Update Time: 2025-10-29

benzyl N-(3,5-dibromopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,5-dibromopyridin-4-yl)carbamate
• 2680758-53-4
• EN300-28302271

• Inchi： 1S/C13H10Br2N2O2/c14-10-6-16-7-11(15)12(10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： OYEBNEGMZRPQMI-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 385.90885g/mol
• Monoisotopic Mass: 383.91090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3,5-dibromopyridin-4-yl)carbamate

Exploring Benzyl N-(3,5-Dibromopyridin-4-yl)carbamate (CAS No. 2680758-53-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, benzyl N-(3,5-dibromopyridin-4-yl)carbamate (CAS No. 2680758-53-4) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique carbamate functional group, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals often search for terms like "synthesis of benzyl carbamate derivatives" or "3,5-dibromopyridine applications", reflecting the growing curiosity around this molecule.

The structural elegance of benzyl N-(3,5-dibromopyridin-4-yl)carbamate lies in its brominated pyridine core, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in optimizing its production processes to minimize environmental impact. Questions such as "how to purify benzyl carbamate compounds" or "solubility of dibromopyridine derivatives" are frequently encountered in academic forums, highlighting practical challenges addressed by modern research.

From a pharmacological perspective, this compound’s molecular scaffold is being explored for its potential in designing enzyme inhibitors or bioactive small molecules. Its CAS No. 2680758-53-4 is often cross-referenced in patents related to kinase inhibitors or antiviral agents, aligning with the current focus on targeted therapies. Searches for "pyridine carbamate drug candidates" or "halogenated pyridines in medicinal chemistry" underscore its relevance in cutting-edge drug development.

In material science, the benzyl-protected carbamate group offers versatility for polymer modifications or surface functionalization. Researchers investigating advanced coatings or nanomaterials frequently inquire about "thermal stability of dibromopyridine carbamates" or "applications in supramolecular chemistry". The compound’s dual functionality—combining a robust aromatic system with a reactive carbamate—makes it a candidate for innovative material designs.

Analytical challenges, such as HPLC method development for benzyl N-(3,5-dibromopyridin-4-yl)carbamate, are another hot topic. Laboratories often seek "spectroscopic data for pyridine carbamates" or "chromatographic separation techniques", emphasizing the need for reliable characterization protocols. The compound’s UV absorption properties and mass fragmentation patterns are critical for quality control in synthetic workflows.

As sustainability gains traction, queries like "biodegradability of halogenated carbamates" or "catalytic bromination methods" reflect the shift toward eco-friendly synthesis. The 2680758-53-4 compound’s role in cascade reactions or multicomponent couplings is also a focal point for reducing synthetic steps and waste generation.

In conclusion, benzyl N-(3,5-dibromopyridin-4-yl)carbamate (CAS No. 2680758-53-4) exemplifies the intersection of structural ingenuity and applied science. Whether in medicinal chemistry, materials engineering, or sustainable synthesis, its multifaceted utility continues to inspire research and innovation. This aligns perfectly with today’s demand for high-value intermediates that bridge academic discovery and industrial application.